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Compound of Interest

Compound Name: 1-Methylnaphthalene

Cat. No.: B074136 Get Quote

1-Methylnaphthalene (C₁₁H₁₀) is a polycyclic aromatic hydrocarbon (PAH) that exists as a

colorless, oily liquid.[1][2][3] Historically, it has been a significant, albeit often minor, component

derived from the fractional distillation of coal tar, a byproduct of coke production for the steel

industry.[1][2][4] Its unique physical and chemical properties led to its adoption in a variety of

industrial applications throughout the 20th century. This guide provides a detailed exploration of

the historical industrial uses of 1-methylnaphthalene, offering insights for researchers,

scientists, and drug development professionals on the legacy of this versatile chemical.

Physicochemical Properties Driving Industrial
Application
The utility of 1-methylnaphthalene in various industrial processes was dictated by its distinct

properties. A summary of these is presented below:
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Property Value
Significance in Industrial
Applications

Molecular Formula C₁₁H₁₀

A relatively simple aromatic

structure, lending itself to

various chemical modifications.

Appearance Colorless liquid

Ease of handling and mixing in

liquid-phase reactions and

formulations.[1][3]

Boiling Point 240-245 °C

Its high boiling point made it

suitable as a high-temperature

solvent and heat transfer fluid.

[2][5]

Melting Point -22 °C

Remains liquid over a wide

temperature range, enhancing

its utility as a solvent.[1][5]

Solubility
Insoluble in water; soluble in

organic solvents

Excellent solvent for a wide

range of organic compounds,

including dyes and pesticides.

[2][6]

Ignition Quality Long ignition delay

This property led to its

selection as a reference fuel in

the determination of diesel fuel

quality.[1][7]

Core Historical Industrial Applications
The industrial journey of 1-methylnaphthalene is multifaceted, with significant roles in

chemical synthesis, fuel technology, and the textile industry.

Chemical Intermediate: A Building Block for a Myriad of
Products
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One of the primary historical uses of 1-methylnaphthalene was as a chemical intermediate in

the synthesis of a wide array of organic compounds.[3][8][9]

Phthalic Anhydride Production: Mixtures rich in methylnaphthalenes served as a feedstock

for the production of phthalic anhydride.[4][8][10] Phthalic anhydride is a crucial precursor for

the manufacture of plasticizers for PVC, as well as unsaturated polyester resins and alkyd

resins used in paints and lacquers.[11]

Dye and Pigment Synthesis: 1-Methylnaphthalene was a precursor in the synthesis of

various dyes and dye intermediates.[4][10][12] Its aromatic structure provided a scaffold for

the creation of complex chromophores.

Surfactants and Dispersants: It was utilized as a raw material for the production of

surfactants, water-reducing agents, and dispersants.[6][13] These are critical components in

industries ranging from construction (concrete admixtures) to textiles and agriculture.

Pharmaceuticals and Agrochemicals: 1-Methylnaphthalene served as an intermediate in

the synthesis of pharmaceuticals and agrochemicals.[9][13] For instance, it was a precursor

to α-naphthylacetic acid, a plant growth regulator.[13][14] It was also used in the

manufacturing of the insecticide carbaryl.[4][12]

The following diagram illustrates the role of 1-methylnaphthalene as a key chemical

intermediate:
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Caption: Mechanism of 1-Methylnaphthalene as a Dye Carrier.

Fuel Technology: A Standard for Ignition Quality
A historically significant and scientifically crucial application of 1-methylnaphthalene was its

use as a reference fuel in determining the cetane number of diesel fuels. T[1][7][15]he cetane

number is a measure of a fuel's ignition delay – the time between the start of injection and the

start of combustion.

[7]* The Cetane Number Scale: In this scale, pure n-cetane (hexadecane), which has a very

short ignition delay, was assigned a cetane number of 100. 1[7][16]-Methylnaphthalene, with its

long ignition delay, was assigned a cetane number of 0. T[1][7][16][17]he cetane number of a

test fuel was determined by comparing its ignition performance to a blend of cetane and 1-
methylnaphthalene.

[15][17]* Replacement as a Reference Fuel: For reasons of better oxidation stability and ease

of use, 1-methylnaphthalene was later replaced by isocetane (2,2,4,4,6,8,8-

heptamethylnonane), which has a cetane number of 15. H[1][7][18]owever, the original scale

defined by 1-methylnaphthalene remains the foundation of this important fuel quality metric.

Obsolete Applications: A Look into the Past
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Some historical uses of 1-methylnaphthalene have become obsolete due to the development

of more effective or safer alternatives, as well as a greater understanding of the environmental

and health impacts of PAHs.

Insecticide and Animal Repellent: 1-Methylnaphthalene was once used as an insecticide,

particularly as a moth repellent for textiles, and as an animal repellent. T[5]hese applications

are now largely obsolete.

[5]### Conclusion: The Evolving Legacy of 1-Methylnaphthalene

The historical industrial uses of 1-methylnaphthalene paint a picture of a versatile chemical

that played a significant, though often behind-the-scenes, role in the advancement of several

key industries. From enabling the vibrant colors of synthetic textiles to providing a fundamental

standard for diesel fuel quality, its impact was widespread. While many of its direct applications

have been superseded by newer technologies and materials, its legacy continues in the

chemical products derived from it and the fundamental principles it helped to establish. For

today's researchers and scientists, understanding the historical context of such chemicals

provides valuable insights into the evolution of industrial chemistry and the ongoing quest for

more efficient, sustainable, and safer chemical processes.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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